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Compound of Interest

4-Ethyl-5-methyl-5,6-dihydro-
[1,3]dioxolo[4,5-j[phenanthridine

Cat. No.: B560400

Compound Name:

For Research Use Only.

Abstract

HLY78 is a synthetic derivative of Lycorine and a potent activator of the canonical Wnt/3-
catenin signaling pathway. It functions as a molecular glue, targeting the DIX domain of Axin, a
key component of the -catenin destruction complex. This interaction promotes the association
between Axin and the Wnt co-receptor LRP6 (lipoprotein receptor-related protein 6), leading to
the phosphorylation and activation of LRP6.[1] Consequently, the destruction complex is
inhibited, allowing [-catenin to accumulate in the cytoplasm and translocate to the nucleus,
where it activates the transcription of Wnt target genes. These application notes provide
detailed protocols for the in vitro use of HLY78 to study Wnt/(3-catenin signaling in various cell
lines.

Quantitative Data Summary

The following table summarizes the effective concentrations of HLY78 observed in various in
vitro assays. Researchers should perform dose-response experiments to determine the optimal
concentration for their specific cell line and experimental conditions.
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Signaling Pathway

The following diagram illustrates the mechanism of action of HLY78 in the Wnt/B-catenin

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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